(8R)-5,6,7,8-tetrahydropyrrolizin-3-one
Overview
Description
(8R)-5,6,7,8-tetrahydropyrrolizin-3-one is a natural product found in Streptomyces olivaceus with data available.
Scientific Research Applications
Caspase-3 Inhibition
A series of tetra- and pentasubstituted polyfunctional dihydropyrroles were synthesized to explore their structure-activity relationship as caspase-3 inhibitors, using multicomponent reactions (MCRs). Among the compounds studied, several showed inhibition against caspase-3, suggesting potential applications in developing therapeutic agents targeting caspase-3, a crucial enzyme in apoptosis (Zhu et al., 2012).
Anti-inflammatory Activity
Compounds structurally related to 5,6,7,8-tetrahydro-2-(2-phenylethyl)chromones, isolated from agarwood of Aquilaria sinensis, demonstrated anti-inflammatory properties by inhibiting the lipopolysaccharide (LPS)-induced nitric oxide (NO) release in cells. This suggests potential applications in anti-inflammatory therapies (Yu et al., 2020).
Acetylcholinesterase Inhibition
Tetrahydrochromones isolated from artificial agarwood of Aquilaria sinensis showed inhibitory activity against acetylcholinesterase (AChE), indicating potential applications in treating neurodegenerative diseases such as Alzheimer's (Liao et al., 2017).
Osteoporosis Treatment
Research identified potent and selective antagonists of the αvβ3 receptor, which exhibited excellent in vitro profiles and promising results in in vivo models of bone turnover. These findings highlight potential applications in the prevention and treatment of osteoporosis (Coleman et al., 2004).
Tetrahydrobiopterin Biosynthesis Regulation
Studies on tetrahydrobiopterin (BH4) biosynthesis, an essential cofactor in the formation of catecholamines, revealed insights into the regulatory mechanisms controlling its tissue levels. This knowledge has implications for understanding and potentially treating diseases associated with BH4 deficiency (Katoh et al., 2002).
Drug Discovery and Design
Research into retinoic acid receptor (RAR) and retinoid X receptor (RXR) selective synthetic retinoids led to the development of compounds with potential applications in cancer therapy and other diseases related to abnormal cell differentiation and proliferation (Dawson & Zhang, 2002).
Properties
IUPAC Name |
(8R)-5,6,7,8-tetrahydropyrrolizin-3-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9NO/c9-7-4-3-6-2-1-5-8(6)7/h3-4,6H,1-2,5H2/t6-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FVZBHZCORGROSI-ZCFIWIBFSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2C=CC(=O)N2C1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@@H]2C=CC(=O)N2C1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
123.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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